Cas no 42330-40-5 (Heptanoic acid, 3-ethyl-, (S)-)

• Product Name: Heptanoic acid, 3-ethyl-, (S)-
• CAS No: 42330-40-5
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 2637383
• Update Time: 2023-08-07

Heptanoic acid, 3-ethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• (?)-3-Ethylenanthic acid
• Heptanoic acid, 3-ethyl-, (S)-

• Inchi： 1S/C9H18O2/c1-3-5-6-8(4-2)7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11)/t8-/m0/s1
• InChI Key： MCLMZMISZCYBBG-QMMMGPOBSA-N
• SMILES： OC(C[C@@H](CC)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 110
• Topological Polar Surface Area: 37.3